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Compound of Interest

Compound Name: Sanfetrinem Sodium

Cat. No.: B1260912

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental framework for investigating the potential of
Sanfetrinem Sodium, a tricyclic 3-lactam antibiotic, as a repurposed therapeutic agent for
tuberculosis (TB). The following application notes and protocols outline a systematic approach
to evaluate its efficacy against Mycobacterium tuberculosis (Mtb), the causative agent of TB.

Application Notes

Tuberculosis remains a formidable global health challenge, exacerbated by the emergence of
multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. Drug repurposing
offers a promising and accelerated pathway to identify novel anti-TB agents. Sanfetrinem, a
broad-spectrum -lactam antibiotic, has demonstrated potent in vitro and in vivo activity against
various bacterial pathogens. Its mechanism of action, targeting bacterial cell wall synthesis,
presents a compelling rationale for its investigation against Mtb.

B-lactam antibiotics function by inhibiting penicillin-binding proteins (PBPs), which are essential
enzymes for the synthesis of peptidoglycan, a critical component of the bacterial cell wall.[1] In
Mycobacterium tuberculosis, the inhibition of PBPs disrupts the integrity of the cell wall, leading
to cell lysis and death.[2][3] Sanfetrinem's stability against many (-lactamases, enzymes that
can inactivate (3-lactam antibiotics, further enhances its potential as an anti-TB agent.[4]

This experimental design encompasses a multi-tiered approach, beginning with the
determination of the minimum inhibitory concentration (MIC) of Sanfetrinem Sodium against
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various Mtb strains. Subsequent investigations will assess its cytotoxicity on mammalian cells
to establish a preliminary safety profile. The intracellular activity of Sanfetrinem will be
evaluated using a macrophage infection model, which mimics the natural course of TB infection
where Mtb resides within host immune cells.[5] Finally, in vivo efficacy will be determined using
a murine model of TB.

The successful completion of these studies will provide critical data to support the
advancement of Sanfetrinem Sodium into further preclinical and clinical development as a
potential new treatment for tuberculosis.

Experimental Workflow

The overall experimental workflow is designed to systematically evaluate the anti-tuberculosis
potential of Sanfetrinem Sodium, from basic in vitro activity to in vivo efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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